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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl (3-(triethoxysilyl)propyl)carbamate is a versatile organosilicon compound that plays a
significant role in materials science and biomedical applications.[1] Its unique molecular
structure, featuring a carbamate group and a triethoxysilyl moiety, allows it to act as a bridge
between organic and inorganic materials. This dual functionality makes it a valuable component
in the development of advanced materials such as adhesives, coatings, and drug delivery
systems.[1][2] This technical guide provides a comprehensive review of the synthesis,
properties, and key applications of Ethyl (3-(triethoxysilyl)propyl)carbamate, complete with
detailed experimental protocols and quantitative data.

Physicochemical Properties

Ethyl (3-(triethoxysilyl)propyl)carbamate is a liquid at room temperature with the molecular
formula C12H27NO5Si.[3] A summary of its key physical and chemical properties is presented
in the table below.
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Property Value Source
ethyl N-(3-

IUPAC Name ] ) [3]
triethoxysilylpropyl)carbamate

Molecular Formula C12H27NOS5SI [3]

Molecular Weight 293.43 g/mol [3]

CAS Number 17945-05-0

Appearance Liquid

CCOC(=0O)NCCC--INVALID-
SMILES (3]
LINK--(OCC)OCC

MVUXVDIFQSGECB-
InChlKey [3]
UHFFFAOYSA-N

Synthesis of Ethyl (3-
(triethoxysilyl)propyl)carbamate

There are two primary methods reported for the synthesis of Ethyl (3-
(triethoxysilyl)propyl)carbamate.

Method 1: From Aminopropyltriethoxysilane

This common method involves the reaction of aminopropyltriethoxysilane with either diethyl
carbonate or ethyl chloroformate.[2]

Experimental Protocol:

A mixture of aminopropyltriethoxysilane and sodium ethoxide in ethanol is heated to 55°C.
Diethyl carbonate is then added to the reaction mixture. The reaction proceeds under mild
conditions. The final product can be purified using standard techniques such as distillation or
chromatography.[2]

Method 2: From 3-(Triethoxysilyl)propyl isocyanate
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This method involves the reaction of 3-(triethoxysilyl)propyl isocyanate with a phenolic

compound, such as carvacrol, in the presence of a catalyst.[1]

Experimental Protocol:

Reagent Preparation: Dissolve carvacrol (7.00 mmol) in anhydrous toluene (10 mL) under a
nitrogen atmosphere.

Isocyanate Addition: Introduce 3-(triethoxysilyl)propyl isocyanate (10.5 mmol) to the reaction
mixture.

Catalyst Incorporation: Add tetraoctyltin (0.5-1.0 mol%) to the mixture.

Reaction Conditions: Stir the mixture at room temperature for 24 hours under anhydrous
conditions.

Purification: The crude product is purified by column chromatography on silica gel using a
hexane/ethyl acetate gradient.[1]

Quantitative Data for Method 2:

Parameter Value
Yield 70-85%
Purity >95% (confirmed by HPLC)

The following diagram illustrates the workflow for the synthesis of Ethyl (3-

(triethoxysilyl)propyl)carbamate via the isocyanate route.

Caption: Synthesis of Ethyl (3-(triethoxysilyl)propyl)carbamate.

Chemical Reactions: Hydrolysis and Condensation

The triethoxysilyl group of Ethyl (3-(triethoxysilyl)propyl)carbamate is susceptible to

hydrolysis and condensation reactions, which are fundamental to its function as a coupling

agent.[1]
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Hydrolysis: In the presence of water, the ethoxy groups (-OEt) are hydrolyzed to form silanol
groups (-OH) and ethanol. This reaction can be catalyzed by either an acid or a base.

Condensation: The newly formed silanol groups can then condense with other silanol groups or
with remaining ethoxy groups to form stable siloxane bonds (-Si-O-Si-). This process results in
the formation of a cross-linked network.[1]

The general mechanism of hydrolysis and condensation is depicted in the following diagram.

Caption: General mechanism of hydrolysis and condensation.

Applications

The dual functionality of Ethyl (3-(triethoxysilyl)propyl)carbamate makes it a valuable
component in a variety of applications.

Adhesives and Coatings

As a silane coupling agent, it enhances the adhesion between organic polymers and inorganic
substrates.[2] The triethoxysilyl group can form strong covalent bonds with inorganic surfaces
like glass and metal oxides, while the carbamate group can interact with the polymer matrix,
improving the overall durability and performance of the adhesive or coating.[2]

Surface Modification

Ethyl (3-(triethoxysilyl)propyl)carbamate is used to functionalize surfaces, altering their
properties such as hydrophobicity. For instance, it can be used for the direct silanization of
silica nanoparticles.[1]

Experimental Protocol for Silica Nanoparticle Functionalization:

A general procedure involves the co-condensation of tetraethyl orthosilicate (TEOS) and Ethyl
(3-(triethoxysilyl)propyl)carbamate in a sol-gel process. This is typically carried out in an
ethanol/water solvent system with an ammonia catalyst.[1]

Drug Delivery Systems
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In the biomedical field, this compound is employed in the development of biocompatible
coatings and drug delivery systems.[1] It can act as a coupling agent in the formation of hybrid
nanocarriers, which can improve the solubility and release characteristics of pharmaceuticals.
[2] The carbamate group provides a site for the potential conjugation of bioactive molecules.

The following diagram illustrates the logical relationship of its application as a coupling agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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